Cas no 1171940-09-2 (2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole)

2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole is a heterocyclic compound featuring a fused benzimidazole core linked to a pyridinyl-substituted 1,2,4-triazole moiety via a methylthio bridge. This structure imparts potential biological activity, particularly in medicinal chemistry, due to the presence of multiple nitrogen-containing aromatic systems. The compound may exhibit applications as a pharmacophore in drug discovery, leveraging its ability to interact with biological targets through hydrogen bonding and π-stacking. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of novel therapeutic agents. The pyridine and triazole groups enhance solubility and bioavailability, while the benzimidazole scaffold contributes to stability and binding affinity.
2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole structure
1171940-09-2 structure
Product Name:2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole
CAS No:1171940-09-2
MF:C15H12N6S
MW:308.360980033875
CID:5206153
Update Time:2025-06-08

2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole
    • BB 0238057
    • 2-(5-Pyridin-3-yl-1H-[1,2,4]triazol-3-ylmethyls ulfanyl)-1H-benzoimidazole
    • 2-(5-Pyridin-3-yl-1H-[1,2,4]triazol-3-ylmethylsulfanyl)-1H-benzoimidazole
    • Inchi: 1S/C15H12N6S/c1-2-6-12-11(5-1)17-15(18-12)22-9-13-19-14(21-20-13)10-4-3-7-16-8-10/h1-8H,9H2,(H,17,18)(H,19,20,21)
    • InChI Key: LGJOUTZBNOCMCE-UHFFFAOYSA-N
    • SMILES: S(CC1=NC(C2C=NC=CC=2)=NN1)C1=NC2C=CC=CC=2N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 370
  • XLogP3: 2.5
  • Topological Polar Surface Area: 108

2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM487261-1g
2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole
1171940-09-2 97%
1g
$366 2023-03-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD606943-1g
2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole
1171940-09-2 97%
1g
¥2541.0 2023-04-05

Additional information on 2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole

Introduction to 2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole (CAS No. 1171940-09-2)

2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole, also known by its CAS number 1171940-09-2, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a member of the benzimidazole family, which is known for its diverse biological activities, including antifungal, antibacterial, and anticancer properties.

The structure of 2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole is characterized by a benzimidazole core linked to a triazolylmethylthio moiety. The presence of the pyridine ring further enhances its pharmacological profile by introducing additional functionalities that can interact with biological targets. This unique structural arrangement has been the subject of extensive research to understand its mechanisms of action and potential therapeutic benefits.

Recent studies have highlighted the potential of 2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole in various disease models. One notable area of research is its antifungal activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve disruption of fungal cell wall synthesis and membrane integrity, making it a promising candidate for the development of new antifungal agents.

In addition to its antifungal properties, 2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole has shown significant anticancer activity. Research conducted at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The anticancer effects are attributed to its ability to induce apoptosis and inhibit angiogenesis, key processes in cancer progression. These findings suggest that this compound could be a valuable lead for the development of novel anticancer therapeutics.

The pharmacokinetic properties of 2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole have also been investigated. Studies have shown that it has favorable oral bioavailability and a reasonable half-life in vivo, which are important factors for drug development. Furthermore, the compound has demonstrated low toxicity in preclinical studies, indicating a favorable safety profile.

To further explore the therapeutic potential of 2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating specific fungal infections and cancers. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-(((5-(Pyridin-3-y l)-1H - 1 , 2 , 4 -tr iaz ol - 3 - yl )m eth yl )t hi o ) - 1 H -b en z o [ d ]i mi d az ol e (CAS No. 1 17 1940 -09 -2) is a promising compound with a diverse range of biological activities. Its unique structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.